N-({[4-chloro-3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[[4-chloro-3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C23H17ClN4O4S/c1-2-13-7-10-20-18(11-13)26-22(32-20)16-12-14(8-9-17(16)24)25-23(33)27-21(29)15-5-3-4-6-19(15)28(30)31/h3-12H,2H2,1H3,(H2,25,27,29,33)
• InChI Key: FPWZFIQTUXOZIT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=S)NC(=O)C4=CC=CC=C4[N+](=O)[O-])Cl
• Molecular Formula: C23H17ClN4O4S
• Molecular Weight: 480.9 g/mol

Description

“N-({[4-chloro-3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-nitrobenzamide” is a complex organic compound. It contains a benzoxazole ring, which is a type of heterocyclic compound. The benzoxazole ring is substituted with an ethyl group at the 5-position and is connected to a 4-chloro-3-phenyl group via a nitrogen atom. The phenyl ring is further substituted with an amino carbonothioyl group at the para position. The compound also contains a nitrobenzamide moiety.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The benzoxazole ring, being aromatic, would contribute to the stability of the molecule. The various substituents would likely influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzoxazole derivatives have been studied for their antimicrobial, antifungal, and anticancer activities. The specific mechanism of action would likely involve interactions with biological targets, influenced by the structure and properties of the molecule.

Future Directions

The study of benzoxazole derivatives is a active area of research, particularly in the field of medicinal chemistry. Future research could explore the synthesis, properties, and potential applications of this specific compound.